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Compound of Interest

Compound Name: 2-Aminocarbazole

Cat. No.: B1619228

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-aminocarbazole, a
heterocyclic amine with significant potential in medicinal chemistry and materials science. This
document outlines its chemical identity, physicochemical properties, detailed synthesis
protocols, and explores its biological significance.

Core Data Presentation

Table 1: Chemical Identifiers and Physicochemical Properties of 2-Aminocarbazole

Property Value Source(s)
CAS Number 4539-51-9 [1]

IUPAC Name 9H-carbazol-2-amine [1]
Molecular Formula C12H10N:2 [11[2]
Molecular Weight 182.22 g/mol [1][2]
Melting Point 238-239 °C [2]

Boiling Point 440.8 °C at 760 mmHg [2]

Density 1.317 g/cm3 [2]
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Experimental Protocols
Synthesis of 2-Aminocarbazole

A robust method for the preparation of 2-aminocarbazole involves a two-step process starting
from 9-acetylcarbazole. The procedure includes a Friedel-Crafts type nitration followed by a
catalytic reduction.

Step 1: Synthesis of 2-Nitro-9-acetylcarbazole

A mixture of 9-acetylcarbazole, aluminum chloride, and silver nitrate in methylene chloride is
stirred at room temperature. The reaction introduces a nitro group at the 2-position of the
carbazole ring. Following the reaction, the mixture is worked up by pouring it onto ice
containing concentrated hydrochloric acid. The organic layer is then separated, dried, and the
solvent is evaporated to yield the crude 2-nitro-9-acetylcarbazole.

Step 2: Reduction to 2-Aminocarbazole

The crude 2-nitro-9-acetylcarbazole is dissolved in ethanol, and a palladium on carbon (10%
Pd/C) catalyst is added. Hydrazine hydrate is then added dropwise, and the mixture is refluxed
for 2 hours. The catalyst is subsequently removed by filtration. The addition of water
precipitates the crude 2-aminocarbazole, which can be further purified by recrystallization from
toluene to afford colorless prisms.

Biological Significance and Logical Relationships

Carbazole derivatives, including 2-aminocarbazole, have garnered significant interest in drug
discovery due to their diverse biological activities. These compounds have been investigated
for their potential as anticancer, anti-inflammatory, and neuroprotective agents. While the
specific signaling pathways for 2-aminocarbazole are still under active investigation, the
activities of related carbazole compounds suggest potential interactions with key cellular
signaling cascades.

For instance, various carbazole derivatives have been shown to modulate the activity of the
p53 tumor suppressor pathway and mitogen-activated protein kinase (MAPK) signaling
pathways. These interactions can lead to downstream effects such as cell cycle arrest,
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apoptosis, and modulation of inflammatory responses. The following diagram illustrates a
logical relationship of how a carbazole compound might influence these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

